4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid

• IUPAC Name: 4-[(E)-(4-benzylpiperazin-1-yl)iminomethyl]benzoic acid
• InChI: InChI=1S/C19H21N3O2/c23-19(24)18-8-6-16(7-9-18)14-20-22-12-10-21(11-13-22)15-17-4-2-1-3-5-17/h1-9,14H,10-13,15H2,(H,23,24)/b20-14+
• InChI Key: KYBFUYQQXLMPPJ-XSFVSMFZSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)N=CC3=CC=C(C=C3)C(=O)O
• Isomeric SMILES: C1CN(CCN1CC2=CC=CC=C2)/N=C/C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid, also known as PIPER, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a derivative of benzoic acid and piperazine and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of enzymes involved in cancer cell growth or bacterial cell wall synthesis. This compound may also act by modulating the activity of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. This compound has also been shown to have anti-inflammatory activity in vitro. However, the effects of this compound on human cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid in lab experiments is its potential as a therapeutic agent. This compound has been shown to have activity against cancer cells, bacteria, and inflammation in vitro, making it a potential candidate for further development as a therapeutic agent. However, the limitations of using this compound in lab experiments include its limited solubility, which can make it difficult to dissolve in aqueous solutions, and its potential toxicity, which can limit its use in vivo.

Future Directions

There are several future directions for the study of 4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid. One direction is to further explore its potential as a therapeutic agent. This could involve studying its effects on human cells and tissues, as well as optimizing its formulation for use in vivo. Another direction is to study its mechanism of action in more detail, which could lead to the development of more effective therapies. Additionally, the synthesis of this compound could be further optimized to increase yields and reduce costs.

Synthesis Methods

4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid can be synthesized using different methods. One of the methods involves the reaction of 4-carboxybenzaldehyde with benzyl piperazine in the presence of a catalyst to form this compound. Another method involves the reaction of 4-benzylpiperazine with 4-formylbenzoic acid in the presence of a catalyst to form this compound. These methods have been optimized to produce high yields of this compound.

Scientific Research Applications

4-{[(4-benzyl-1-piperazinyl)imino]methyl}benzoic acid has been used in various scientific research studies due to its potential applications. It has been studied as a potential anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. This compound has also been studied as a potential antibacterial agent, as it has been shown to have activity against various bacterial strains. In addition, this compound has been studied as a potential anti-inflammatory agent, as it has been shown to have activity against inflammation in vitro.